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For Researchers, Scientists, and Drug Development Professionals

This guide provides a systematic review of the clinical trial outcomes for AZD1981, a selective

antagonist of the chemoattractant receptor-homologous molecule expressed on T helper type 2

(Th2) cells (CRTh2). The performance of AZD1981 is compared with established alternative

therapies for asthma, chronic obstructive pulmonary disease (COPD), and chronic

rhinosinusitis with nasal polyps (CRSwNP), supported by experimental data from key clinical

trials.

Mechanism of Action
AZD1981 is an orally administered small molecule that acts as a potent and selective

antagonist of the CRTh2 receptor.[1] This receptor is preferentially expressed on Th2

lymphocytes, eosinophils, and basophils, key effector cells in type 2 inflammatory responses.

The binding of prostaglandin D2 (PGD2), primarily released from activated mast cells, to the

CRTh2 receptor triggers a cascade of pro-inflammatory events, including cell chemotaxis,

activation, and cytokine release. By blocking this interaction, AZD1981 aims to attenuate the

underlying inflammatory processes in allergic diseases.[2]

Below is a diagram illustrating the signaling pathway targeted by AZD1981.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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